Cas no 102839-00-9 (2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine(Terazosin Impurity))

2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine(Terazosin Impurity) Properties

Names and Identifiers

• 2,2'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine](Terazosin Impurity)
• 2,2´-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine] (Terazosin Impurity)
• 2,2'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine]
• 2,2'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine] (Terazosin Impurity)
• 2,2\'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine]
• 2-[4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-6,7-dimethoxyquinazolin-4-amine
• 1,4-Bis(4-amino-6,7-dimethoxy-2-quinazolinyl)piperazine
• 2,2′-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine]
• Prazosin EP Impurity E
• Terazosin EP IMpurity E
• Doxazosin impurity H
• SR-01000538610-1
• SR-01000538610
• Terazosin EP Impurity E
• DOXAZOSIN MESILATE IMPURITY H [EP IMPURITY]
• PRAZOSIN HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• Oprea1_697601
• 1,4-Bis-(4-amino-6,7-dimethoxy-2-quinazolinyl)piperazine
• TERAZOSIN HYDROCHLORIDE DIHYDRATE IMPURITY E [EP IMPURITY]
• (Terazosin Impurity)'
• 102839-00-9
• AMY192
• 4-Quinazolinamine, 2,2'-(1,4-piperazinediyl)bis(6,7-dimethoxy-
• AKOS001734181
• J-000815
• STK768256
• GNF-Pf-3195
• CHEMBL546591
• Q27279368
• 2,2'-piperazine-1,4-diylbis(6,7-dimethoxyquinazolin-4-amine)
• 2,2'-(Piperazin-1,4-diyl)bis(6,7-dimethoxyquinazolin-4-amine)
• XJWKWPCORQUMQI-UHFFFAOYSA-N
• 2-[4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-6,7-dimethoxy-4-quinazolinylamine #
• 2,2/'-(1,4-Piperazinediyl)bis[6,7-diMethoxy-4-quinazolinaMine]
• DTXSID50145536
• GZ7F9EWD85
• TCMDC-123865
• 2,2'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine] (Terazosin Impurity)
• UNII-GZ7F9EWD85
• 2,2'-(Piperazine-1,4-diyl)bis(6,7-dimethoxyquinazolin-4-amine)
• Doxazosin mesilate impurity H [EP]
• 2,2'-(1,4-Piperazinediyl)bis[6,7-diMethoxy-4-quinazolinaMine]
• 2,2'-(1,4-Piperazinediyl)bis[6,7-diMethoxy-4-quinazolinaMine] (Terazosin IMpurity)
• +Expand

• InChIKey： XJWKWPCORQUMQI-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H28N8O4/c1-33-17-9-13-15(11-19(17)35-3)27-23(29-21(13)25)31-5-7-32(8-6-31)24-28-16-12-20(36-4)18(34-2)10-14(16)22(26)30-24/h9-12H,5-8H2,1-4H3,(H2,25,27,29)(H2,26,28,30)
• SMILES： COc1cc2c(cc1OC)nc(nc2N)N3CCN(CC3)c4nc5cc(c(cc5c(n4)N)OC)OC

Computed Properties

• Exact Mass: 492.22300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 6
• Monoisotopic Mass: 492.22335140g/mol
• Heavy Atom Count: 36
• Complexity: 658
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 147Ų

Experimental Properties

• LogP: 2.08860
• PSA: 148.46000
• Boiling Point: 784.7±70.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 428.4±35.7 °C
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
• Density: 1.373±0.06 g/cm3 (20 ºC 760 Torr),